Cas no 68084-05-9 (2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile)

68084-05-9 structure
Product name:2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile
2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile
- 2-(4'-Methyl-3'-pentenyl)-3-cyclohexene-1-carbonitrile
- 2-(4-methylpent-3-en-1-yl)cyclohex-3-ene-1-carbonitrile
- 3-Cyclohexene-1-carbonitrile, 2-(4-methyl-3-penten-1-yl)-
- 3-Cyclohexene-1-carbonitrile, 2-(4-methyl-3-pentenyl)-
- DTXSID60887112
- EINECS 268-418-8
- 68084-05-9
- NS00063291
- ZJTPYSDRFRXYMI-UHFFFAOYSA-N
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- Inchi: InChI=1S/C13H19N/c1-11(2)6-5-9-12-7-3-4-8-13(12)10-14/h3,6-7,12-13H,4-5,8-9H2,1-2H3
- InChI Key: ZJTPYSDRFRXYMI-UHFFFAOYSA-N
- SMILES: CC(=CCCC1C=CCCC1C#N)C
Computed Properties
- Exact Mass: 189.15187
- Monoisotopic Mass: 189.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8Ų
- XLogP3: 3.8
Experimental Properties
- PSA: 23.79
2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile Related Literature
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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3. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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